Cas no 74855-91-7 (Propyl Itraconazole)

Propyl Itraconazole is a synthetic triazole antifungal agent, chemically derived from itraconazole with a propyl side chain modification. This structural alteration enhances its lipophilicity, improving membrane permeability and bioavailability compared to conventional itraconazole formulations. It exhibits broad-spectrum activity against dermatophytes, yeasts, and molds by inhibiting fungal cytochrome P450-dependent ergosterol synthesis. The propyl modification may also contribute to increased metabolic stability, prolonging its therapeutic effect. Suitable for topical or systemic applications, it is particularly effective in treating resistant fungal infections. Its optimized pharmacokinetic profile allows for reduced dosing frequency while maintaining efficacy, minimizing potential side effects. The compound demonstrates favorable stability under standard storage conditions.
Propyl Itraconazole structure
Propyl Itraconazole structure
Product Name:Propyl Itraconazole
CAS No:74855-91-7
MF:C34H36Cl2N8O4
MW:691.606844902039
CID:980500
PubChem ID:12876968
Update Time:2025-10-16

Propyl Itraconazole Chemical and Physical Properties

Names and Identifiers

    • Propyl Itraconazole
    • 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-1,2,4-triazol-3-one
    • cis-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one
    • cis-(±)-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one
    • 74855-91-7
    • 4-(4-{4-[4-({(2R,4S)-2-(2,4-Dichlorophenyl)-2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-dioxolan-4-yl}methoxy)phenyl]piperazin-1-yl}phenyl)-2-propyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • CID 12876968
    • 3H-1,2,4-Triazol-3-one, 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-
    • SCHEMBL20468067
    • 4-[4-[4-[4-[[(2R,4S)-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-propyl-3H-1,2,4-triazol-3-one
    • C59L4BL88R
    • DTXSID30512146
    • 4-[4-[4-[4-[[cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-[4-[4-[4-[[cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-propyl-2,4-dihydro-3H-1,2,4-triazol-3-one; Itraconazole Imp. C (EP); Itraconazole Impurity C
    • 2348441-65-4
    • Itraconazole Impurity C
    • Inchi: 1S/C34H36Cl2N8O4/c1-2-13-44-33(45)43(24-39-44)28-6-4-26(5-7-28)40-14-16-41(17-15-40)27-8-10-29(11-9-27)46-19-30-20-47-34(48-30,21-42-23-37-22-38-42)31-12-3-25(35)18-32(31)36/h3-12,18,22-24,30H,2,13-17,19-21H2,1H3/t30-,34-/m0/s1
    • InChI Key: JAKXPLQZZCVGBG-NHZFLZHXSA-N
    • SMILES: ClC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)OC[C@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(CCC)C3=O)CC2)O1)Cl

Computed Properties

  • Exact Mass: 690.22400
  • Monoisotopic Mass: 690.2236570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 11
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 848.7±75.0 °C at 760 mmHg
  • Flash Point: 467.1±37.1 °C
  • Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
  • PSA: 104.70000
  • LogP: 5.14630
  • Vapor Pressure: 0.0±3.2 mmHg at 25°C

Propyl Itraconazole Security Information

Propyl Itraconazole Pricemore >>

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Additional information on Propyl Itraconazole

Comprehensive Guide to Propyl Itraconazole (CAS No. 74855-91-7): Properties, Applications, and Industry Insights

Propyl Itraconazole (CAS No. 74855-91-7) is a derivative of the well-known antifungal agent Itraconazole, modified with a propyl group to enhance its physicochemical properties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in antifungal therapies and drug formulation optimization. As the demand for specialized antifungal agents grows, understanding the unique attributes of Propyl Itraconazole becomes crucial for researchers and industry professionals.

The chemical structure of Propyl Itraconazole features a triazole ring, a hallmark of its antifungal activity, combined with a propyl side chain that influences its solubility and bioavailability. Researchers are particularly interested in how this modification affects the compound's pharmacokinetics, including absorption, distribution, and metabolism. Recent studies suggest that the propyl group may improve lipophilicity, potentially enhancing tissue penetration—a critical factor in treating systemic fungal infections.

In the context of current healthcare trends, Propyl Itraconazole aligns with the growing focus on targeted drug delivery and personalized medicine. With increasing antibiotic resistance and the rise of immunocompromised populations, effective antifungal agents are in high demand. This compound's potential for formulation innovation, such as nanoparticle encapsulation or topical gels, addresses key challenges in antifungal therapy, including bioavailability and patient compliance.

From an industrial perspective, Propyl Itraconazole synthesis and scale-up production are topics of active research. Optimizing synthetic routes to achieve high yields and purity while minimizing environmental impact reflects the pharmaceutical industry's commitment to green chemistry principles. Analytical methods for characterizing Propyl Itraconazole, including HPLC and mass spectrometry, are also critical for quality control in manufacturing.

The safety profile of Propyl Itraconazole is another area of interest. While it shares structural similarities with Itraconazole, its toxicological properties may differ due to the propyl modification. Preclinical studies are essential to evaluate its therapeutic index and potential side effects, particularly in light of increasing regulatory scrutiny on new chemical entities. Researchers are also exploring its drug-drug interaction potential, a common concern with azole antifungals.

Looking ahead, Propyl Itraconazole represents an exciting avenue for antifungal drug development. Its potential applications extend beyond human medicine to veterinary uses and agricultural fungicides, addressing global challenges in food security and animal health. As research progresses, this compound may offer solutions to unmet needs in fungal infection management, particularly in resistant or difficult-to-treat cases.

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